Cas no 687639-03-8 (2-bromo-4-acetamidocyclohexanone)

• Product Name: 2-bromo-4-acetamidocyclohexanone
• CAS No: 687639-03-8
• MF: C₈H₁₂BrNO₂
• MW: 234.090381622314
• CID: 2151234
• PubChem ID: 58981395
• Update Time: 2025-04-21

2-bromo-4-acetamidocyclohexanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-acetamidocyclohexanone
• N-(3-bromo-4-oxocyclohexyl)acetamide
• Pramipexole Impurity Z
• N-(3-bromo-4-oxocyclohexyl)acetamide? (Lenalidomide Impurity pound(c)
• 2-bromo-4-acetamido-cyclohexanone
• DTXCID30681508
• SCHEMBL4631677
• DB-338180
• DTXSID50730764
• WBTGJPGTKKCSKY-UHFFFAOYSA-N
• CS-0163852
• Acetamide, N-(3-bromo-4-oxocyclohexyl)-
• 687639-03-8

• MDL： MFCD24386973
• Inchi： 1S/C8H12BrNO2/c1-5(11)10-6-2-3-8(12)7(9)4-6/h6-7H,2-4H2,1H3,(H,10,11)
• InChI Key： WBTGJPGTKKCSKY-UHFFFAOYSA-N
• SMILES： BrC1C(CCC(C1)NC(C)=O)=O

Computed Properties

• Exact Mass: 233.00500
• Monoisotopic Mass: 233.00514Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 49.66000
• LogP: 1.84790